Cas no 51472-68-5 (1,7,13,19-Tetrathiacyclotetracosane)

• Product Name: 1,7,13,19-Tetrathiacyclotetracosane
• CAS No: 51472-68-5
• MF: C₂₀H₄₀S₄
• MW: 408.79160118103
• CID: 386126
• PubChem ID: 325973
• Update Time: 2025-04-19

1,7,13,19-Tetrathiacyclotetracosane Chemical and Physical Properties

Names and Identifiers

• 1,7,13,19-Tetrathiacyclotetracosane
• 1,13,19-Tetrathiacyclotetracosane
• AC1L6XE4
• AG-F-74190
• CTK1H4862
• NSC295592
• NSC-295592
• DTXSID20199445
• ALJ4P55H0Y
• NSC 295592
• 51472-68-5
• UNII-ALJ4P55H0Y

• Inchi： 1S/C20H40S4/c1-5-13-21-15-7-2-9-17-23-19-11-4-12-20-24-18-10-3-8-16-22-14-6-1/h1-20H2
• InChI Key： YAOIKMIQFGPNJC-UHFFFAOYSA-N
• SMILES： S1CCCCCSCCCCCSCCCCCSCCCCC1

Computed Properties

• Exact Mass: 408.2016
• Monoisotopic Mass: 408.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 0.964
• Boiling Point: 563.1°Cat760mmHg
• Flash Point: 270.8°C
• Refractive Index: 1.501
• PSA: 0
• LogP: 7.61400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds